(5-Chloro-1-methyl-1H-pyrazol-4-yl)(2,4-dichlorophenyl)methanone

• CAS No.: 92983-75-0
• Molecular Formula: C11H7Cl3N2O
• Molecular Weight: 289.5 g/mol
• IUPAC Name: (5-chloro-1-methylpyrazol-4-yl)-(2,4-dichlorophenyl)methanone
• InChI: InChI=1S/C11H7Cl3N2O/c1-16-11(14)8(5-15-16)10(17)7-3-2-6(12)4-9(7)13/h2-5H,1H3
• InChI Key: JGLCELNMCHMSFZ-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=C(C=N1)C(=O)C2=C(C=C(C=C2)Cl)Cl)Cl

Description

(5-Chloro-1-methyl-1H-pyrazol-4-yl)(2,4-dichlorophenyl)methanone is a useful research compound. Its molecular formula is C11H7Cl3N2O and its molecular weight is 289.5 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To 5 ml of phosphorus oxychloride was added 2.71 g (0.01 mol) of 4-(2,4-dichlorobenzoyl)-1-methyl-5-hydroxypyrazole and the resulting mixture was heated under reflux for 3 hours. After cooling, the reaction mixture was poured into ice water. Oily product was extracted with ethyl acetate, washed successively with 5% aqueous sodium bicarbonate and saturated brine and dried over anhydrous sodium sulfate. Then the solvent was distilled off therefrom under reduced pressure and the resulting oil was purified through silica gel column chromatography using benzene as an eluant to give 2.84 g of the title compound as pale yellow crystals, (yield: 98%), m.p. 81.0°-83.0° C.